Cas no 65466-10-6 (2-Penten-1-ol,1-benzoate, (2Z)-)

• Product Name: 2-Penten-1-ol,1-benzoate, (2Z)-
• CAS No: 65466-10-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 509778
• PubChem ID: 20838769
• Update Time: 2025-04-19

2-Penten-1-ol,1-benzoate, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol,1-benzoate, (2Z)-
• (Z)-pent-2-en-1-yl benzoate
• [(E)-pent-2-enyl] benzoate
• (2E)-pent-2-en-1-yl benzoate
• 2-Penten-1-ol, benzoate, (2Z)-
• cis-2-Pentenyl benzoate
• DTXSID901302121
• NS00055331
• 2-Penten-1-ol, 1-benzoate, (2Z)-
• SCHEMBL15869143
• 65466-10-6

• Inchi： 1S/C12H14O2/c1-2-3-7-10-14-12(13)11-8-5-4-6-9-11/h3-9H,2,10H2,1H3/b7-3-
• InChI Key： CSDCIXOZTUVBQA-CLTKARDFSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C/C=C\CC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.017
• Boiling Point: 281.1°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.517
• PSA: 26.3